Cas no 29114-66-7 (4'-Fluorovalerophenone)

• Product Name: 4'-Fluorovalerophenone
• CAS No: 29114-66-7
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 287303
• Update Time: 2024-10-30

4'-Fluorovalerophenone Chemical and Physical Properties

Names and Identifiers

• p-Fluorovalerophenone
• 4'-Fluorovalerophenone
• 1-Pentanone,2-fluoro-1-phenyl-
• 1-phenyl-2-fluoropentan-1-one
• 2-fluoro-1-phenyl-1-pentanone
• 4-FLUOROVALEROPHENONE
• N-BUTYL 4-FLUOROPHENYL KETONE
• p-Fluorovalerophenone,99%
• 4 fluro phenyl butyl ketone
• TIMTEC-BB SBB005843
• 4'-Fluorovalerophenone, n-Butyl 4-fluorophenyl ketone, пара-фторвалерофенон

• MDL： MFCD13172608
• Inchi： 1S/C11H13FO/c1-2-6-10(12)11(13)9-7-4-3-5-8-9/h3-5,7-8,10H,2,6H2,1H3
• InChI Key： RPMYYOMYKLOZNP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)C(F)CCC
• BRN： 2502250

Computed Properties

• Exact Mass: 180.09500
• Monoisotopic Mass: 180.095043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1

Experimental Properties

• Color/Form: White low melting point solid
• Density: 1.022±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 23-25 °C
• Boiling Point: 252.3±10.0 ºC (760 Torr),
• Flash Point: 115.0±9.3 ºC,
• Refractive Index: 1.4970
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.19860
• Solubility: Insoluble in water

4'-Fluorovalerophenone Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Refrigerator, Under inert atmosphere